Cas no 1448258-99-8 (2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-)

• Product Name: 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-
• CAS No: 1448258-99-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5251798
• Update Time: 2025-11-01

2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-

• Inchi： 1S/C11H14O2/c1-8-10(7-12)6-9-4-2-3-5-11(9)13-8/h2-5,8,10,12H,6-7H2,1H3
• InChI Key： HDGKMDITLHQCGD-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC=CC=C2CC1CO

Additional information on 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-

Introduction to 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- (CAS No. 1448258-99-8)

2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- (CAS No. 1448258-99-8) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological effects and applications in drug development.

The chemical structure of 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- is characterized by a benzopyran core with a methanol substituent at the 3-position and a methyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development purposes.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- has also been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with numerous chronic conditions such as cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound exhibits potent antioxidant activity, suggesting its potential as a therapeutic agent in these areas.

The pharmacokinetic properties of 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- have also been studied to evaluate its suitability as a drug candidate. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects.

In addition to its therapeutic potential, 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity and stability make it an attractive starting material for synthetic chemists working on the development of new compounds with diverse applications.

The safety profile of 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, which is a crucial factor for its potential use in pharmaceutical formulations.

To further advance the understanding of 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl-, ongoing research is focused on elucidating its mechanism of action at the molecular level. This includes investigating its interactions with specific cellular targets and signaling pathways involved in inflammation and oxidative stress. Such insights will be instrumental in optimizing its therapeutic potential and developing more effective drug candidates.

In conclusion, 2H-1-Benzopyran-3-methanol, 3,4-dihydro-2-methyl- (CAS No. 1448258-99-8) is a promising compound with a wide range of potential applications in both research and medicine. Its unique chemical structure and biological activities make it an important subject of study for scientists and researchers aiming to develop new treatments for various diseases. As research continues to uncover more about this compound's properties and mechanisms of action, it is likely to play an increasingly significant role in the advancement of medicinal chemistry and drug discovery.